Cas no 1233541-64-4 (4-Ethoxy-2-fluorobenzotrifluoride)

4-Ethoxy-2-fluorobenzotrifluoride structure
1233541-64-4 structure
Product Name:4-Ethoxy-2-fluorobenzotrifluoride
CAS No:1233541-64-4
MF:C9H8F4O
MW:208.152836799622
CID:3040927
PubChem ID:56737700
Update Time:2024-03-01

4-Ethoxy-2-fluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

    • 4-Ethoxy-2-fluorobenzotrifluoride
    • 4-Ethoxy-2-fluoro-1-(trifluoromethyl)benzene
    • Inchi: 1S/C9H8F4O/c1-2-14-6-3-4-7(8(10)5-6)9(11,12)13/h3-5H,2H2,1H3
    • InChI Key: DIQPDWNLROTSAR-UHFFFAOYSA-N
    • SMILES: C(F)(F)(F)C1=CC=C(OCC)C=C1F

Computed Properties

  • Exact Mass: 208.05112752g/mol
  • Monoisotopic Mass: 208.05112752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 9.2Ų

4-Ethoxy-2-fluorobenzotrifluoride Pricemore >>

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